1-{5-Chloro-4-[(3-methoxyphenyl)amino]-6-oxo-1,6-dihydropyridazin-1-YL}adamantane-2-carboxylic acid

• Molecular Formula: C22H24ClN3O4
• Molecular Weight: 429.9 g/mol
• IUPAC Name: 1-[5-chloro-4-(3-methoxyanilino)-6-oxopyridazin-1-yl]adamantane-2-carboxylic acid
• InChI: InChI=1S/C22H24ClN3O4/c1-30-16-4-2-3-15(8-16)25-17-11-24-26(20(27)19(17)23)22-9-12-5-13(10-22)7-14(6-12)18(22)21(28)29/h2-4,8,11-14,18,25H,5-7,9-10H2,1H3,(H,28,29)
• InChI Key: GRHNBALWWGAKJN-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC(=C1)NC2=C(C(=O)N(N=C2)C34CC5CC(C3)CC(C5)C4C(=O)O)Cl

Description

1-{5-Chloro-4-[(3-methoxyphenyl)amino]-6-oxo-1,6-dihydropyridazin-1-YL}adamantane-2-carboxylic acid is a complex organic compound that belongs to the class of heterocyclic compounds These compounds are characterized by the presence of a ring structure containing at least one atom other than carbon

Preparation Methods

The synthesis of 1-{5-Chloro-4-[(3-methoxyphenyl)amino]-6-oxo-1,6-dihydropyridazin-1-YL}adamantane-2-carboxylic acid involves multiple steps. The synthetic route typically starts with the preparation of the pyridazine ring, followed by the introduction of the adamantane moiety. Common reagents used in the synthesis include chlorinating agents, amines, and carboxylic acids. The reaction conditions often require controlled temperatures and the use of solvents to facilitate the reactions. Industrial production methods may involve scaling up these reactions using continuous flow reactors to ensure consistent quality and yield.

Chemical Reactions Analysis

1-{5-Chloro-4-[(3-methoxyphenyl)amino]-6-oxo-1,6-dihydropyridazin-1-YL}adamantane-2-carboxylic acid undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized using oxidizing agents such as potassium permanganate or hydrogen peroxide, leading to the formation of oxidized derivatives.

Reduction: Reduction reactions can be carried out using reducing agents like sodium borohydride or lithium aluminum hydride, resulting in the formation of reduced derivatives.

Substitution: The compound can undergo substitution reactions where functional groups are replaced by other groups. Common reagents for these reactions include halogens and nucleophiles.

Hydrolysis: The compound can be hydrolyzed under acidic or basic conditions to yield carboxylic acids and amines.

Scientific Research Applications

1-{5-Chloro-4-[(3-methoxyphenyl)amino]-6-oxo-1,6-dihydropyridazin-1-YL}adamantane-2-carboxylic acid has several scientific research applications:

Chemistry: The compound is used as a building block in the synthesis of more complex molecules. Its unique structure allows for the exploration of new chemical reactions and pathways.

Biology: In biological research, the compound is studied for its potential interactions with biological molecules, such as proteins and nucleic acids.

Medicine: The compound is investigated for its potential therapeutic properties, including antimicrobial and anticancer activities.

Industry: In industrial applications, the compound is used in the development of new materials with specific properties, such as enhanced stability or reactivity.

Mechanism of Action

The mechanism of action of 1-{5-Chloro-4-[(3-methoxyphenyl)amino]-6-oxo-1,6-dihydropyridazin-1-YL}adamantane-2-carboxylic acid involves its interaction with molecular targets such as enzymes or receptors. The compound may inhibit or activate these targets, leading to a cascade of biochemical events. The pathways involved can include signal transduction, gene expression, and metabolic processes. Detailed studies are required to elucidate the exact molecular mechanisms and identify the specific targets.

Comparison with Similar Compounds

1-{5-Chloro-4-[(3-methoxyphenyl)amino]-6-oxo-1,6-dihydropyridazin-1-YL}adamantane-2-carboxylic acid can be compared with other similar compounds, such as:

1-{5-Chloro-4-[(3-methoxyphenyl)amino]-6-oxo-1,6-dihydropyridazin-1-YL}adamantane-2-carboxylic acid derivatives: These compounds have similar structures but differ in the substituents on the pyridazine or adamantane rings.

Pyridazine derivatives: Compounds with a pyridazine ring but without the adamantane moiety.

Adamantane derivatives: Compounds with an adamantane moiety but without the pyridazine ring.

The uniqueness of 1-{5-Chloro-4-[(3-methoxyphenyl)amino]-6-oxo-1,6-dihydropyridazin-1-YL}adamantane-2-carboxylic acid lies in its combined structure, which imparts specific chemical and biological properties not found in its individual components.